2H-spiro[naphthalene-1,4'-piperidine]-4-carbonitrile

• Molecular Formula: C15H16N2
• Molecular Weight: 224.30 g/mol
• IUPAC Name: spiro[3H-naphthalene-4,4'-piperidine]-1-carbonitrile
• InChI: InChI=1S/C15H16N2/c16-11-12-5-6-15(7-9-17-10-8-15)14-4-2-1-3-13(12)14/h1-5,17H,6-10H2
• InChI Key: OPQIYXRVFKPPPG-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12CC=C(C3=CC=CC=C23)C#N

Description

2H-spiro[naphthalene-1,4'-piperidine]-4-carbonitrile is a useful research compound. Its molecular formula is C15H16N2 and its molecular weight is 224.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the nitrile (A3) (300 mg) in dichloromethane (3 ml) was treated with TFA (1 ml) for 1 hour, concentrated, co-evaporated with acetonitrile and dissolved in dichloromethane (ca. 100 ml). The resulting solution was washed with a mixture of brine (ca. 20 ml) and 6N NaOH (2 ml), dried over Na2SO4, and concentrated to give 2H-spiro[naphthalene-1,4′-piperidine]-4-carbonitrile (A4) as a white solid. LC-MS: m/e=225.2 (M+H). Rt=1.53 min.